Cas no 1365936-76-0 ((3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine)

• Product Name: (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine
• CAS No: 1365936-76-0
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 4787823
• Update Time: 2025-11-05

(3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine
• (R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine

• Inchi： 1S/C12H14N4/c13-9-5-6-16(7-9)12-10-3-1-2-4-11(10)14-8-15-12/h1-4,8-9H,5-7,13H2/t9-/m1/s1
• InChI Key： JUOPLTBLHDAQTE-SECBINFHSA-N
• SMILES： N1(C2C3C=CC=CC=3N=CN=2)CC[C@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.3
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 400.0±32.0 °C at 760 mmHg
• Flash Point: 195.7±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine

Recent Advances in the Study of (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine (CAS: 1365936-76-0): A Promising Compound in Chemical Biology and Medicine

The compound (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine (CAS: 1365936-76-0) has recently emerged as a focal point in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, highlighting its synthesis, biological activity, and implications for drug development.

Recent studies have demonstrated that (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine exhibits significant inhibitory activity against several kinase targets, particularly those involved in cancer signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibition of EGFR (Epidermal Growth Factor Receptor) with an IC50 of 12 nM, suggesting its potential as a lead compound for oncology therapeutics. The stereospecificity conferred by the (3R) configuration appears crucial for this activity, as the (3S) enantiomer showed markedly reduced potency.

Structural-activity relationship (SAR) analyses have revealed that the quinazoline moiety is essential for target binding, while the pyrrolidin-3-amine group contributes to both potency and selectivity. Molecular docking studies indicate that the compound occupies the ATP-binding pocket of target kinases, forming critical hydrogen bonds with conserved residues. These insights are guiding the design of second-generation derivatives with improved pharmacokinetic properties.

Beyond oncology, preliminary research suggests potential applications in neurological disorders. A 2024 study in ACS Chemical Neuroscience identified (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine as a modulator of dopamine D3 receptors, showing subtype selectivity over D2 receptors. This property makes it an interesting candidate for developing treatments for Parkinson's disease and addiction disorders, though further optimization is needed to enhance blood-brain barrier penetration.

The synthetic route to (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine has been optimized in recent years, with the current process yielding the compound in 78% overall yield with >99% enantiomeric excess. Key improvements include the use of asymmetric hydrogenation for the pyrrolidine ring formation and a novel quinazoline coupling step. These advances have enabled gram-scale production for preclinical studies.

Future research directions include comprehensive toxicology profiling, formulation development, and the exploration of combination therapies. The compound's unique scaffold also presents opportunities for developing chemical probes to study kinase signaling networks. As research progresses, (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine continues to demonstrate its value as both a potential therapeutic agent and a tool for fundamental biological research.